4-isopropoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C24H22N2O4/c1-14(2)29-18-8-5-16(6-9-18)23(27)25-17-7-11-21-19(13-17)24(28)26-20-12-15(3)4-10-22(20)30-21/h4-14H,1-3H3,(H,25,27)(H,26,28)
• InChI Key: VSFLRLINQFXJEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=CC=C(C=C4)OC(C)C)C(=O)N2
• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol

Description

“4-isopropoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide” is a compound that is available for research use. It is related to a class of compounds that are selective inhibitors of the Dopamine D2 receptor.

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds related to the benzodiazepinooxazole family, which includes structures similar to the queried compound, have been studied for their chemical reactions and rearrangements. These studies contribute to understanding the chemical behavior of such complex molecules (Terada et al., 1973).

Potential Therapeutic Applications

• Research on benzodiazepine analogs, which share structural similarities with the queried compound, has demonstrated their potential as serotonin-3 (5-HT3) receptor antagonists. Such compounds could be relevant in therapeutic contexts, particularly in treatments involving the serotonin system (Harada et al., 1995).

Heterocyclic Chemistry

• Studies on aroylpyruvic acids and their derivatives, including compounds structurally related to the queried molecule, explore their reactions with o-aminophenyl compounds. This research is crucial for the development of novel heterocyclic compounds, which have broad applications in medicinal chemistry (Kolotova et al., 1998).

Material Science Applications

• Investigations into the synthesis of ordered polymers incorporating compounds with similar structures have shown promising results. Such research is essential in material science, particularly for developing new polymers with specific desired properties (Yu et al., 1999).

Mechanism of Action

This compound is a selective inhibitor of the Dopamine D2 receptor. This suggests that it may have potential applications in the treatment of central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.